5-(4-Chloro-benzylamino)-2-ethyl-2,3-dihydro-isoindol-1-one

• Molecular Formula: C17H17ClN2O
• Molecular Weight: 300.8 g/mol
• IUPAC Name: 5-[(4-chlorophenyl)methylamino]-2-ethyl-3H-isoindol-1-one
• InChI: InChI=1S/C17H17ClN2O/c1-2-20-11-13-9-15(7-8-16(13)17(20)21)19-10-12-3-5-14(18)6-4-12/h3-9,19H,2,10-11H2,1H3
• InChI Key: OORXGRPDMCQULK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2=C(C1=O)C=CC(=C2)NCC3=CC=C(C=C3)Cl

Description

5-(4-Chloro-benzylamino)-2-ethyl-2,3-dihydro-isoindol-1-one is a useful research compound. Its molecular formula is C17H17ClN2O and its molecular weight is 300.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium triacetoxyborohydride (1.28 g, 6.10 mmol) was added to a stirred solution of 5-amino-2-ethyl-2,3-dihydro-isoindol-1-one (540 mg, 3.05 mmol), 4-chlorobenzaldehyde (854 mg, 6.10 mmol) and acetic acid (183 μl, 3.05 mmol) in anhydrous acetonitrile (12 ml) at room temperature. The reaction was stirred overnight and quenched with the addition of water. The organic phase was separated, washed with brine, then dried (MgSO4) and evaporated in vacuo. The resulting residue was purified by flash column chromatography (0 to 20% ethyl acetate in dichloromethane) to yield the title compound as a light brown solid (148 mg, 16%). HPLC retention time 4.23 min. Mass spectrum (ES+) m/z 301 (M+H).